1-(2/'-NITRO-1/'-IMIDAZOLYL)-2-O-TETRAHYDROPYRANYL-3-O-TOLUENESULFONYL-PROPANEDIOL
1-(2/'-NITRO-1/'-IMIDAZOLYL)-2-O-TETRAHYDROPYRANYL-3-O-TOLUENESULFONYL-PROPANEDIOL
Brand Name:
Vulcanchem
CAS No.:
150196-34-2
VCID:
VC0130637
InChI:
InChI=1S/C18H23N3O7S/c1-14-5-7-16(8-6-14)29(24,25)27-13-15(28-17-4-2-3-11-26-17)12-20-10-9-19-18(20)21(22)23/h5-10,15,17H,2-4,11-13H2,1H3
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)OCC(CN2C=CN=C2[N+](=O)[O-])OC3CCCCO3
Molecular Formula:
C18H23N3O7S
Molecular Weight:
425.5 g/mol
1-(2/'-NITRO-1/'-IMIDAZOLYL)-2-O-TETRAHYDROPYRANYL-3-O-TOLUENESULFONYL-PROPANEDIOL
CAS No.: 150196-34-2
Main Products
VCID: VC0130637
Molecular Formula: C18H23N3O7S
Molecular Weight: 425.5 g/mol
| CAS No. | 150196-34-2 |
|---|---|
| Product Name | 1-(2/'-NITRO-1/'-IMIDAZOLYL)-2-O-TETRAHYDROPYRANYL-3-O-TOLUENESULFONYL-PROPANEDIOL |
| Molecular Formula | C18H23N3O7S |
| Molecular Weight | 425.5 g/mol |
| IUPAC Name | [3-(2-nitroimidazol-1-yl)-2-(oxan-2-yloxy)propyl] 4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C18H23N3O7S/c1-14-5-7-16(8-6-14)29(24,25)27-13-15(28-17-4-2-3-11-26-17)12-20-10-9-19-18(20)21(22)23/h5-10,15,17H,2-4,11-13H2,1H3 |
| Standard InChIKey | ADKHTOXGXAAZSE-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC(CN2C=CN=C2[N+](=O)[O-])OC3CCCCO3 |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC(CN2C=CN=C2[N+](=O)[O-])OC3CCCCO3 |
| PubChem Compound | 11568059 |
| Last Modified | Nov 11 2021 |
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